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Compound of Interest

Compound Name: Dichloromethanol

Cat. No.: B14675293

Providing critical, immediate safety protocols and logistical guidance for the handling and
disposal of dichloromethane, this document serves as a preferred resource for researchers,
scientists, and drug development professionals. Our aim is to foster a culture of safety and
build unwavering trust by delivering value that extends beyond the product itself.

Dichloromethane (DCM), also known as methylene chloride, is a volatile, colorless liquid with a
sweet odor, widely used as a solvent in laboratory settings. While effective, it poses significant

health risks, including skin and eye irritation, neurotoxicity, and is a suspected carcinogen.[1][2]
[3][4][5] Strict adherence to safety protocols is therefore mandatory to ensure the well-being of

laboratory personnel and environmental protection.

Immediate Safety and Personal Protective
Equipment (PPE)

All work involving open containers of dichloromethane must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[1][2][6][7] The following personal
protective equipment is the minimum requirement when handling this chemical.

Eye and Face Protection:

o ANSI-approved safety glasses with side shields or tightly fitting safety goggles are required.
[8]
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» For tasks with a risk of splashing, a face shield should be worn in addition to safety goggles.

[4]
Protective Clothing:
e Aclean, buttoned lab coat is the minimum requirement and must be worn at all times.[1][8]

e For larger volumes or spill cleanup, an impervious apron over the lab coat is recommended.

[4]
o Personnel must wear full-length pants and closed-toe shoes.[8]

Hand Protection: Standard nitrile gloves are not recommended for use with dichloromethane
due to their rapid breakthrough time (less than 10 minutes).[1][8] The following glove
combinations are required:

o For small quantities or pipetting: Double-glove with nitrile gloves, or a combination of nitrile
and neoprene gloves.[1] Contaminated outer gloves must be removed and disposed of
immediately.[1][4]

e For larger volumes, pouring, or spill cleanup: Use highly resistant gloves such as "Silver
Shield," polyvinyl alcohol, or Viton.[4][8] It is recommended to wear these under a pair of
nitrile gloves to improve dexterity.[4][6]

Quantitative Data Summary

The following table summarizes key quantitative data for dichloromethane, including exposure
limits and physical properties.
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Parameter Value Reference

OSHA Permissible Exposure

25 ppm (8-hour TWA 419
Limit (PEL) ppm ( ) [41[°]
OSHA Short-Term Exposure ]
o 125 ppm (15-minute TWA) [4119]
Limit (STEL)
EPA Existing Chemical
o 2 ppm (8-hour TWA) [1]
Exposure Limit (ECEL)
EPA Existing Chemical )
o 16 ppm (15-minute TWA) [1]
Exposure Limit (ECEL)
Boiling Point 39°C/102.2 °F [10]
Vapor Pressure 350 mbar @ 20°C [10]
Specific Gravity 1.33 [10]

TWA: Time-Weighted Average

Operational Plan: Step-by-Step Guidance
Pre-Operational Checks:

o Ensure a certified chemical fume hood is available and functioning correctly.

« Verify the availability of an emergency eyewash station and safety shower.[2][6]

» Confirm all required PPE is available and in good condition. Inspect gloves for any signs of
degradation before use.[8]

o Designate a specific area within the fume hood for handling dichloromethane and label it
accordingly.[1][6]

o Locate spill cleanup materials and have them readily accessible.

Handling Procedure:
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Transport dichloromethane in secondary containment, such as a bottle carrier, to the
designated fume hood.[4][6]

Don the appropriate PPE as outlined above.

Perform all manipulations, including pouring and transferring, within the fume hood to
minimize vapor release.[7]

Keep containers of dichloromethane tightly closed when not in use.[8][11]
Use the smallest practical quantity for the experiment.[4][8]

Avoid contact with incompatible materials such as strong oxidizing agents, strong acids,
amines, and chemically active metals like aluminum and magnesium.[4][5][8][10]

Post-Handling Procedure:
Tightly seal all containers of dichloromethane.

Decontaminate the work area by wiping it down with a suitable solvent, followed by soap and
water.[4][6]

Properly remove and dispose of contaminated gloves.[8][11]
Wash hands thoroughly with soap and water after removing PPE.[8][12]

Disposal Plan

Dichloromethane waste is considered hazardous and must be disposed of accordingly. Do not
pour dichloromethane down the drain.[13][14]

Waste Collection:

o Collect all dichloromethane waste, including contaminated materials, in a designated,
chemically compatible, and properly labeled hazardous waste container.[5][13]

e The container must be clearly labeled as "Hazardous Waste: Dichloromethane" and list any
other components of the waste stream.[14]
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» Keep the waste container sealed and stored in a well-ventilated area, away from
incompatible materials.[13]

Disposal Route:
» Follow your institution's specific guidelines for hazardous waste disposal.[5]

o Arrange for pickup by a licensed hazardous waste handler.[13] High-temperature incineration
is a common and effective disposal method.[13]

Emergency Procedures
Spill Management:

o Small spills (<250 ml) inside a fume hood: Can typically be cleaned up by trained laboratory
personnel.[8] Use absorbent pads to soak up the spill, then decontaminate the area.[2][8]

» Large spills or spills outside a fume hood: Evacuate the area immediately and alert your
institution's environmental health and safety (EHS) office.[2]

Personnel Exposure:

« Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, seek
medical attention.[13]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.[5][13]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes using an eyewash station. Seek medical attention.[1][5][13]

¢ Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[3]

Workflow for Safe Handling of Dichloromethane

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.bdmaee.net/a-comprehensive-guide-to-handling-storage-and-disposal-of-dichloromethane-dcm-to-minimize-risks/
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss29.html
https://www.bdmaee.net/a-comprehensive-guide-to-handling-storage-and-disposal-of-dichloromethane-dcm-to-minimize-risks/
https://www.bdmaee.net/a-comprehensive-guide-to-handling-storage-and-disposal-of-dichloromethane-dcm-to-minimize-risks/
https://www.ehs.washington.edu/system/files/resources/DCM_MethyleneChloride.docx
https://labproinc.com/blogs/chemicals-and-solvents/dichloromethane-safety-measures-and-best-practices-a-guide-for-lab-professionals
https://www.ehs.washington.edu/system/files/resources/DCM_MethyleneChloride.docx
https://labproinc.com/blogs/chemicals-and-solvents/dichloromethane-safety-measures-and-best-practices-a-guide-for-lab-professionals
https://www.bdmaee.net/a-comprehensive-guide-to-handling-storage-and-disposal-of-dichloromethane-dcm-to-minimize-risks/
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss29.html
https://www.bdmaee.net/a-comprehensive-guide-to-handling-storage-and-disposal-of-dichloromethane-dcm-to-minimize-risks/
https://ors.od.nih.gov/sr/dohs/Documents/working-safely-with-dichloromethane.pdf
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss29.html
https://www.bdmaee.net/a-comprehensive-guide-to-handling-storage-and-disposal-of-dichloromethane-dcm-to-minimize-risks/
https://www.cdhfinechemical.com/images/product/msds/37_125292641_DICHLOROMETHANE-CASNO-75-09-2-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14675293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Handling Dichloromethane
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Caption: Workflow for the safe handling and disposal of dichloromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-dichloromethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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